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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the catalytic hydrogenation
of 1,4-butynediol to 1,4-butanediol, a critical chemical intermediate in various industrial
applications, including the synthesis of pharmaceuticals, polymers, and solvents.

Introduction

The hydrogenation of 1,4-butynediol is a two-step process involving the initial conversion of the
alkyne to 2-butene-1,4-diol, followed by the saturation of the alkene to yield 1,4-butanediol.[1]
[2][3] The choice of catalyst and reaction conditions is crucial to maximize the yield of the
desired 1,4-butanediol while minimizing the formation of by-products.[2][3][4] This process is a
cornerstone of the Reppe process, a common industrial method for producing 1,4-butanediol.

[5]16]

Reaction Pathway and By-products

The primary reaction pathway involves the sequential addition of hydrogen across the triple
and then the double bond of the butynediol molecule. However, several side reactions can
occur, leading to the formation of various impurities.[2][3][4]
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Main Reaction Pathway

1,4-Butynediol +H2 2-Butene-1,4-diol +H2 1,4-Butanediol

Isomerization

Dehydration gamma-Hydroxybutyraldehyde

Tetrahydrofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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